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Compound Focus: 7-Amino-4-methylcoumarin

CAS No.: 26093-31-2

Cat. No.: S518347

Get Quote

Storage & Handling Specifications

The table below summarizes the key physical and storage characteristics of 7-Amino-4-methylcoumarin for

easy reference.

Property Specification for Solid Powder
Specification for Stock
Solutions

Physical Form Solid, Crystalline Powder [1] [2] Dissolved in organic solvent [3]

Storage Temperature 2-8°C [1] -20°C or lower [3] [4]

Melting Point 223-226 °C [1] [2] Not Applicable

Purity ≥ 97.5% - 99.91% [1] [5] [2] Concentration-dependent

Solubility Slightly soluble in water [2] Soluble in DMSO, DMF, and

acetone [3]

Spectral Data λmax 354 nm (in ethanol) [1] Ex/Em: ~351/430 nm [5] [3]
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Property Specification for Solid Powder
Specification for Stock
Solutions

Shelf Life Extended (years) when stored

properly [4]

At least 6 months at -20°C [3]

Personal Protective
Equipment (PPE)

Dust mask (N95), Eyeshields,

Gloves [1]

Appropriate gloves and eye

protection

Frequently Asked Questions (FAQs)

How should I store 7-Amino-4-methylcoumarin powder?

The powder form should be stored desiccated at 2-8°C [1]. It is stable for years under these conditions.

Always keep the container tightly closed in a dark place to protect it from moisture and light, which can

cause degradation [4].

What is the best way to prepare and store stock solutions?

Solvent Choice: Prepare concentrated stock solutions (e.g., 10-50 mg/mL) in a high-quality

anhydrous solvent such as DMSO or DMF [3]. Acetone can also be used [3].
Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into single-use volumes

[4].
Storage: Store the aliquots at -20°C or -80°C, protected from light (e.g., in amber vials or wrapped in

aluminum foil) [3] [4]. A DMSO stock of AMC is stable for at least 6 months under these conditions [3].

My solution appears degraded. How can I check its stability?

Over time and with improper handling, AMC can degrade. The following workflow outlines a systematic

approach to troubleshoot potential issues:
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Suspected AMC Solution Degradation

Has solution been exposed to light
or multiple freeze-thaw cycles?

Does the solution appear turbid
or contain particles?

No

Likely photochemical
decomposition

Yes

Possible microbial
contamination

Yes, turbid

Potential precipitation
or physical instability

Yes, particles

Test Efficacy:
Compare fluorescence of a fresh

solution vs. old solution

No

Check solvent compatibility
and concentration CheckSolvert

Click to download full resolution via product page

What are the fluorescence properties I should use for my
assays?

7-Amino-4-methylcoumarin is widely used as a fluorescent tracer and reference standard. Its spectral

properties are:
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Excitation wavelength (Ex): 351 nm - 354 nm [1] [5] [3]

Emission wavelength (Em): 430 nm - 440 nm [5] [3]

It is important to note that its fluorescence spectrum is not subject to variability due to

protonation/deprotonation near or above physiological pH, making it a stable reference [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com
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